Cas no 17364-16-8 (1-Palmitoyl-sn-glycero-3-phosphocholine)

• Product Name: 1-Palmitoyl-sn-glycero-3-phosphocholine
• CAS No: 17364-16-8
• MF: C₂₄H₅₀NO₇P
• MW: 495.630069255829
• MDL: MFCD00036904
• CID: 136640
• PubChem ID: 24896398
• Update Time: 2025-10-28

1-Palmitoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• 1-Hexadecanoyl-sn-glycero-3-phosphocholine
• 3-sn-Lysophosphatidylcholine
• 1-Palmitoyl-sn-glycero-3-phosphocholine
• 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine
• 1-PALMITOYL-2-HYDROXY-SN-GLYCERO-3-PHOSPHORYLCHOLINE
• 1-Palmitoyl-sn-glyce
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, ...
• Lyso-PC
• (R)-2-Hydroxy-3-(palmitoyloxy)propyl [2-(Trimethylammonio)ethyl] Phosphate
• 1-Palmitoyl-rac-glycero-3-phosphocholine
• LYSO-PPC
• P-LYSO-PC
• 16:0 LYSO PC
• LYSOLECITHIN, PALMITOYL
• 1-Hexadecanoyllysolecithin
• L-g-PalMitoyl-a-lysolecithin
• L-γ-Palmitoyl-α-lysolecithin
• Palmitoyl Lyso-phosphocholine
• Palmitoyllysophosphatidylcholine
• 1-hexadecanoyl-sn-glycero-3-phosphocholine; PC(16:0/0:0)
• PC(16:0/0:0)
• P-LysoPC
• 1-palmitoyl-sn-glycero-3-phos-phocholine
• [(2R)-3-hexadecanoyloxy-2-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• JD6PYE3XUX
• CHEMBL3093100
• 1-16:0-2-lysophosphatidylcholine
• 1-Hexadecanoyl-sn-glycerol-3-phosphorylcholine
• HMS3648G17
• GPC(16:0)
• Soy Lyso PC, L-alpha-lysophosphatidylcholine (Soy), powder
• LyPC(16:0)
• LPC(16:0)
• A-lysophosphatidylcholine (Soy)
• 2-[[(2R)-3-hexadecanoyloxy-2-hydroxy-propoxy]-hydroxy-phosphoryl]oxyethyl-trimethyl-ammonium
• HY-125783
• (2-{[(2R)-3-(hexadecanoyloxy)-2-hydroxypropyl phosphonato]oxy}ethyl)trimethylazanium
• 16:0 LYSO-PC
• 1-palmitoyl-glycero-3-phosphocholine
• 16:0 Lyso PC, 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine, powder
• LysoPC 16:0/0:0
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• 1-palmitoyl-GPC (16:0)
• 97281-36-2
• SCHEMBL11131776
• ASWBNKHCZGQVJV-HSZRJFAPSA-N
• lysoPC a C16:0
• CHEBI:72998
• GPC(16:0/0:0)
• 1-Palmitoyl-sn-glycero-3-phosphocholine, synthetic, >=99%
• Q27105001
• Lysophosphatidylcholine(16:0)
• 97281-38-4
• (2R)-2-hydroxy-3-(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• P2694
• BP-26338
• BP-26337
• GPCho(16:0/0:0)
• GPCho 16:0/0:0
• LysoPC(16:0/0:0)
• DTXSID30914020
• L-
• 1-16:0-lysophosphatidylcholine
• (2R)-3-(hexadecanoyloxy)-2-hydroxypropyl 2-(trimethylammonio)ethyl phosphate
• PD021403
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
• 1-palmitoyl-GPC
• LMGP01050018
• 1-palmitoyl-phosphatidylcholine
• 3-(Hexadecanoyloxy)-2-hydroxypropyl 2-(trimethylazaniumyl)ethyl phosphate
• Lysophosphatidylcholine(16:0/0:0)
• 1-hexadecanoyl-2-lysophosphatidylcholine
• 1-16:0-lysoPC
• MFCD00036904
• LPC(16:0/0:0)
• 17364-16-8
• (R)-2-Hydroxy-3-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• Lyso-PC(16:0)
• AKOS037647823
• 16:0 Lyso PC, 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine, chloroform
• LPC 16:0/0:0
• LPC 16:0
• 1-palmitoyl-2-lysophosphatidylcholine
• L--Palmitoyl--lysolecithin
• LyPC(16:0/0:0)
• CS-0099321
• LysoPC(16:0)
• A-lysophosphatidylcholine (Egg, Chicken)
• NS00073989
• AS-74920
• D82992

• MDL： MFCD00036904
• Inchi： 1S/C24H50NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24(27)30-21-23(26)22-32-33(28,29)31-20-19-25(2,3)4/h23,26H,5-22H2,1-4H3/t23-/m1/s1
• InChI Key： ASWBNKHCZGQVJV-HSZRJFAPSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 495.33200
• Monoisotopic Mass: 495.332
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.47 g/mL at 20 °C(lit.)
• Melting Point: 253°C(lit.)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 114.93000
• LogP: 5.64980
• Color/Form: 10 mg/mL (855675C-25mg)
  25 mg/mL (855675C-200mg)
• Solubility: Uncertain

1-Palmitoyl-sn-glycero-3-phosphocholine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids 1-acyl-sn-glycero-3-phosphocholines
• Other Chemical Reagents

Additional information on 1-Palmitoyl-sn-glycero-3-phosphocholine

1-Palmitoyl-sn-glycero-3-phosphocholine (CAS No. 17364-16-8): A Comprehensive Overview

1-Palmitoyl-sn-glycero-3-phosphocholine, also known by its CAS registry number CAS No. 17364-16-8, is a bioactive phospholipid that has garnered significant attention in the fields of biochemistry, pharmacology, and cosmetology. This compound is a member of the glycerophosphocholine family and plays a pivotal role in various physiological processes, including cell membrane structure, signal transduction, and lipid metabolism. Recent advancements in lipidomics and molecular biology have shed new light on its functions and potential therapeutic applications.

The molecular structure of 1-Palmitoyl-sn-glycero-3-phosphocholine consists of a glycerol backbone with a palmitoyl group attached to the sn-1 position and a phosphocholine group at the sn-3 position. This unique composition allows it to serve as a precursor for other bioactive lipids, such as platelet-activating factor (PAF) and lysophosphatidylcholine (LPC). Its amphipathic nature enables it to integrate into cellular membranes, making it an essential component of biological barriers and signaling platforms.

Recent studies have highlighted the role of CAS No. 17364-16-8 in neuroprotection and cognitive function. Research published in Nature Neuroscience demonstrated that this compound enhances synaptic plasticity by modulating NMDA receptor activity, which is critical for learning and memory processes. Additionally, its anti-inflammatory properties have been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where chronic inflammation plays a significant role.

In the realm of dermatology, 1-Palmitoyl-sn-glycero-3-phosphocholine has emerged as a promising ingredient in skincare products. Clinical trials have shown that topical application of this compound improves skin barrier function by reinforcing the stratum corneum lipid layer. This effect is particularly beneficial for individuals with atopic dermatitis or dry skin conditions, where compromised barrier integrity leads to transepidermal water loss (TEWL). The compound's ability to stimulate ceramide synthesis further underscores its potential in cosmetic formulations aimed at rejuvenating and protecting the skin.

The cardiovascular benefits of CAS No. 17364-16-8 have also been a focal point of recent research. Studies conducted at the University of California, San Francisco, revealed that this phospholipid reduces oxidative stress in endothelial cells, thereby mitigating the progression of atherosclerosis. Its role in modulating lipid rafts within cellular membranes has been linked to improved cholesterol efflux and reduced low-density lipoprotein (LDL) oxidation, both of which are critical factors in maintaining cardiovascular health.

Beyond its physiological roles, 1-Palmitoyl-sn-glycero-3-phosphocholine has found applications in drug delivery systems. Its ability to form stable micelles and liposomes makes it an ideal carrier for hydrophobic drugs, enhancing their bioavailability and reducing systemic toxicity. This property has been leveraged in the development of targeted therapies for cancer and infectious diseases, where precise drug delivery is paramount.

In conclusion, CAS No. 17364-16-8, or 1-Palmitoyl-sn-glycero-3-phosphocholine, is a multifaceted compound with diverse applications across various scientific domains. From its role in neurological health to its potential in cosmetology and drug delivery, this phospholipid continues to be a subject of intense research interest. As our understanding of lipid signaling pathways deepens, so too does the appreciation for the therapeutic potential of this remarkable molecule.